Cas no 1529195-65-0 (1-(1H-pyrazol-4-yl)cyclopentylmethanamine)

• Product Name: 1-(1H-pyrazol-4-yl)cyclopentylmethanamine
• CAS No: 1529195-65-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6603302
• PubChem ID: 82596991
• Update Time: 2025-10-21

1-(1H-pyrazol-4-yl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)cyclopentylmethanamine
• [1-(1H-pyrazol-4-yl)cyclopentyl]methanamine
• EN300-1816435
• 1529195-65-0

• Inchi： 1S/C9H15N3/c10-7-9(3-1-2-4-9)8-5-11-12-6-8/h5-6H,1-4,7,10H2,(H,11,12)
• InChI Key： BYOPJKZIGJVZQH-UHFFFAOYSA-N
• SMILES： NCC1(C2C=NNC=2)CCCC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1H-pyrazol-4-yl)cyclopentylmethanamine

Exploring the Potential of 1-(1H-pyrazol-4-yl)cyclopentylmethanamine in Contemporary Research

The compound 1-(1H-pyrazol-4-yl)cyclopentylmethanamine (CAS No. 1529195-65-0) has emerged as a significant molecule in the field of organic chemistry and drug discovery. This compound, characterized by its unique structure combining a cyclopentane ring with a pyrazole moiety, has garnered attention due to its potential applications in various therapeutic areas. Recent studies have highlighted its role as a promising lead compound in the development of novel pharmaceutical agents.

Pyrazole derivatives have long been recognized for their diverse biological activities, including antimicrobial, antioxidant, and anti-inflammatory properties. The integration of a cyclopentane ring into this structure further enhances its chemical versatility, making it a valuable tool for researchers exploring new drug candidates. The compound's ability to interact with various biological targets, such as enzymes and receptors, has been extensively studied in recent years.

One of the most notable advancements involving 1-(1H-pyrazol-4-yl)cyclopentylmethanamine is its application in the development of small molecule inhibitors for kinase enzymes. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. By targeting these enzymes, this compound has shown potential in modulating cellular responses and inhibiting disease progression.

Recent research has also focused on the synthesis and optimization of this compound to improve its pharmacokinetic properties. Scientists have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to enhance the compound's stability and bioavailability. These efforts have led to the creation of derivatives with improved efficacy and reduced toxicity, paving the way for preclinical testing.

In addition to its therapeutic applications, 1-(1H-pyrazol-4-yl)cyclopentylmethanamine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have explored its potential as a building block for organic light-emitting diodes (OLEDs) and other electronic devices, leveraging its ability to facilitate charge transport.

The compound's structure also lends itself to applications in catalysis. Its ability to act as a chiral ligand in asymmetric catalysis has been investigated, with promising results in enantioselective reactions. This property could significantly impact the production of chiral pharmaceuticals, where high enantiomeric excess is crucial.

Looking ahead, the continued exploration of 1-(1H-pyrazol-4-yl)cyclopentylmethanamine holds immense promise across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in future research endeavors. As scientists delve deeper into its properties and applications, this compound is likely to contribute to groundbreaking advancements in medicine, materials science, and beyond.